Cocaethylene-D8
Cocaethylene-D8
Brand Name:
Vulcanchem
CAS No.:
152521-09-0
VCID:
VC0117959
InChI:
InChI=1S/C18H23NO4/c1-3-22-18(21)16-14-10-9-13(19(14)2)11-15(16)23-17(20)12-7-5-4-6-8-12/h4-8,13-16H,3,9-11H2,1-2H3/t13-,14+,15-,16+/m0/s1/i1D3,2D3,3D2
SMILES:
CCOC(=O)C1C2CCC(N2C)CC1OC(=O)C3=CC=CC=C3
Molecular Formula:
C18H23NO4
Molecular Weight:
325.434
Cocaethylene-D8
CAS No.: 152521-09-0
Cat. No.: VC0117959
Molecular Formula: C18H23NO4
Molecular Weight: 325.434
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 152521-09-0 |
|---|---|
| Molecular Formula | C18H23NO4 |
| Molecular Weight | 325.434 |
| IUPAC Name | 1,1,2,2,2-pentadeuterioethyl (1R,2R,3S,5S)-3-benzoyloxy-8-(trideuteriomethyl)-8-azabicyclo[3.2.1]octane-2-carboxylate |
| Standard InChI | InChI=1S/C18H23NO4/c1-3-22-18(21)16-14-10-9-13(19(14)2)11-15(16)23-17(20)12-7-5-4-6-8-12/h4-8,13-16H,3,9-11H2,1-2H3/t13-,14+,15-,16+/m0/s1/i1D3,2D3,3D2 |
| Standard InChI Key | NMPOSNRHZIWLLL-DKCRSESOSA-N |
| SMILES | CCOC(=O)C1C2CCC(N2C)CC1OC(=O)C3=CC=CC=C3 |
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